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Compound of Interest

Compound Name: 1,1-Dichloroethane

Cat. No.: B041102 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1,1-Dichloroethane in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this chemical.

Immediate Safety Information
1,1-Dichloroethane is a flammable, colorless, oily liquid with a chloroform-like odor.[1][2][3][4]

It is crucial to handle this substance with extreme care due to its potential health hazards.

Exposure can cause irritation to the skin, eyes, and respiratory tract.[1] Inhalation may lead to

central nervous system depression, with symptoms including headache, dizziness, and

nausea.[1][2][5] Chronic exposure may affect the liver and kidneys, and it is considered a

potential carcinogen.[1][3]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to minimize exposure risk.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.

Prevents eye contact with

liquid splashes or high vapor

concentrations.[2][5][6]

Skin Protection

Chemical-resistant gloves

(e.g., Viton®, PVA) and a lab

coat. For larger quantities,

chemical-resistant coveralls

are recommended.

Prevents skin contact, which

can cause irritation and

absorption.[2][5][6]

Respiratory Protection

Use in a certified chemical

fume hood. If concentrations

may exceed exposure limits, a

NIOSH-approved respirator is

required.

Protects against inhalation of

harmful vapors.[1][2][5]

Respiratory Protection Guidelines[2][5]

Exposure Concentration Required Respirator Type

Up to 1000 ppm Any supplied-air respirator.

Up to 2500 ppm
Any supplied-air respirator operated in a

continuous-flow mode.

Up to 3000 ppm (IDLH)

A self-contained breathing apparatus (SCBA)

with a full facepiece or a supplied-air respirator

with a full facepiece.

Emergency/Unknown

SCBA with a full facepiece operated in a

pressure-demand or other positive-pressure

mode.

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of 1,1-Dichloroethane from procurement to

use.
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Pre-Handling Preparation:

Ensure the work area is a certified chemical fume hood with proper ventilation.[7]

Verify that an emergency eyewash station and safety shower are accessible and

operational.[7]

Assemble all necessary PPE and ensure it is in good condition.

Locate and have ready spill control materials (e.g., vermiculite, dry sand).[1]

Keep all ignition sources away from the handling area as 1,1-Dichloroethane is highly

flammable.[8]

During Handling:

Don the appropriate PPE before opening the container.

Ground and bond containers when transferring the liquid to prevent static discharge.[1][8]

Dispense the smallest amount necessary for the experiment.

Keep the container tightly closed when not in use.[8]

Work cautiously to avoid splashing or creating aerosols.

Post-Handling Procedures:

Tightly seal the 1,1-Dichloroethane container.

Return the container to a designated, cool, dry, and well-ventilated storage area.[8][9]

Wipe down the work surface in the fume hood.

Properly dispose of any contaminated disposable materials (e.g., pipette tips, wipes) in a

designated hazardous waste container.

Remove PPE and wash hands thoroughly with soap and water.
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Emergency Procedures
Immediate and correct response is critical in an emergency.

Emergency Scenario Procedural Steps

Spill or Leak

1. Evacuate all non-essential personnel from the

immediate area.[1] 2. Eliminate all sources of

ignition.[1] 3. Ventilate the area.[1] 4. Wearing

full PPE, absorb the spill with a non-combustible

material like vermiculite or dry sand.[1][6] 5.

Collect the absorbed material using non-

sparking tools and place it into a sealed, labeled

container for hazardous waste disposal.[6] 6. Do

not wash spills into the sewer system.[1]

Fire

1. Evacuate the area immediately. 2. If the fire is

small and you are trained, use a dry chemical,

CO2, or alcohol-resistant foam extinguisher.

Water may be ineffective.[1][6] 3. Be aware that

containers can explode in a fire and that

poisonous gases, such as phosgene, can be

produced.[1] 4. Cool containers exposed to fire

with water from a safe distance.[8]

Personal Exposure

Inhalation: Move the individual to fresh air

immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.[1][10] Skin Contact: Promptly wash

the affected area with large amounts of soap

and water. Remove contaminated clothing.[1][5]

Eye Contact: Immediately flush eyes with

copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.

Seek immediate medical attention.[1][5]

Ingestion: Do NOT induce vomiting. Seek

immediate medical attention.[2][5]
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Disposal Plan
1,1-Dichloroethane and materials contaminated with it must be disposed of as hazardous

waste.

Waste Collection:

Collect all 1,1-Dichloroethane waste, including contaminated solids, in a designated,

sealed, and clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatible. 1,1-Dichloroethane is

incompatible with strong oxidizers and strong caustics.[2][5]

Waste Storage:

Store the hazardous waste container in a designated, well-ventilated, and secure

secondary containment area while awaiting pickup.

Final Disposal:

Arrange for disposal through a licensed professional waste disposal service.[8]

Disposal methods may include incineration in a chemical incinerator equipped with an

afterburner and scrubber.[8]

Follow all local, state, and federal environmental regulations for hazardous waste disposal.

[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 1,1-Dichloroethane.
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Property Value

OSHA Permissible Exposure Limit (PEL) 100 ppm (8-hour TWA)[1][2][3][5]

NIOSH Recommended Exposure Limit (REL) 100 ppm (10-hour TWA)[1][2][3][5]

ACGIH Threshold Limit Value (TLV) 100 ppm (8-hour TWA)[1][9]

NIOSH Immediately Dangerous to Life or Health

(IDLH)
3,000 ppm[2][3]

Flash Point 2°F / -17°C[2][3][5]

Flammable Limits (in air) 5.4% - 11.4% by volume[2][3][5]

Specific Gravity 1.18 g/cm³[2][5]

Vapor Pressure 182 mmHg at 20°C[2][3][5]

Boiling Point 135°F / 57.2°C[2][3][5]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 1,1-
Dichloroethane in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Emergency Response

Assess Hazards & Review SDS

Verify Fume Hood & Safety Equipment

Select & Inspect PPE

Prepare Spill Kit

Don Appropriate PPE

Work Inside Fume Hood

Ground & Bond Containers Spill Occurs Exposure Occurs

Dispense Chemical & Seal Container

Segregate & Label Waste

Clean Work Area

Store Waste in Designated Area

Doff PPE & Wash Hands

Contain & Clean

Execute Spill Protocol

Decontaminate & Seek Medical Aid

Execute First Aid Protocol

Fire Occurs

Evacuate & Alert

Execute Fire Protocol

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,1-Dichloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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